Cas no 4836-52-6 ((2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol)

• Product Name: (2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol
• CAS No: 4836-52-6
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• MDL: MFCD00270267
• CID: 931920
• PubChem ID: 165271
• Update Time: 2025-08-03

(2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-(3H-imidazol-4-yl)propan-1-ol
• (2S)-2-amino-3-(1H-imidazol-5-yl)propan-1-ol
• (2S)-2-amino-3-imidazol-4-ylpropan-1-ol
• (2s)-2-amino-3-(1h-imidazol-4-yl)-1-propanol
• (2S)-2-amino-3-(1H-imidazol-4-yl)propan-1-ol
• (L)-histidinol
• (S)-histidinol
• 2-amino-3-(1(3)H-imidazol-4-yl)-propan-1-ol
• CHEBI:16255
• histidinol
• Imidazole C-4(5) deriv. 4
• L-histidinol
• S-(-)-4-(2-Amino-3-hydroxypropyl)-imidazol
• ST069311
• (betaS)-beta-Amino-1H-imidazole-5-propanol
• C00860
• EN300-333079
• SCHEMBL65205
• BDBM50472549
• H-2501
• Q27101817
• NCGC00142597-01
• (S)-2-amino-3-(1H-imidazol-4-yl)-propan-1-ol
• AKOS024283491
• CHEMBL278081
• NS00014870
• BDBM7952
• (S)-beta-Amino-1H-imidazole-4-propanol
• 1H-Imidazole-4-propanol, beta-amino-, (S)-
• AKOS006348033
• DTXSID50863460
• CS-0056196
• 2-Amino-3-(1H-imidazol-4-yl)-1-propanol #
• 4-[(S)-2-amino-3-hydroxypropyl]imidazole
• Hisol
• 4836-52-6
• L-histidinol cation

• MDL： MFCD00270267
• Inchi： 1S/C6H11N3O/c7-5(3-10)1-6-2-8-4-9-6/h2,4-5,10H,1,3,7H2,(H,8,9)/t5-/m0/s1
• InChI Key： ZQISRDCJNBUVMM-YFKPBYRVSA-N
• SMILES： OC[C@H](CC1=CN=CN1)N

Computed Properties

• Exact Mass: 141.090211983g/mol
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.261±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 197-199.5 ºC
• Solubility: Soluble (683 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines